Cas no 452346-27-9 (methyl [2-(acetylamino)phenoxy]acetate)

• Product Name: methyl [2-(acetylamino)phenoxy]acetate
• CAS No: 452346-27-9
• MF: C₁₁H₁₃NO₄
• MW: 223.225223302841
• CID: 5094871
• Update Time: 2025-05-22

methyl [2-(acetylamino)phenoxy]acetate Chemical and Physical Properties

Names and Identifiers

• Methyl [2-(acetylamino)phenoxy]acetate
• Acetic acid, 2-[2-(acetylamino)phenoxy]-, methyl ester
• methyl [2-(acetylamino)phenoxy]acetate

• Inchi： 1S/C11H13NO4/c1-8(13)12-9-5-3-4-6-10(9)16-7-11(14)15-2/h3-6H,7H2,1-2H3,(H,12,13)
• InChI Key： VAWFGWIJXIIIOQ-UHFFFAOYSA-N
• SMILES： C(OC)(=O)COC1=CC=CC=C1NC(C)=O

Additional information on methyl [2-(acetylamino)phenoxy]acetate

Comprehensive Analysis of Methyl [2-(Acetylamino)Phenoxy]Acetate (CAS No. 452346-27-9): Properties, Applications, and Industry Insights

Methyl [2-(acetylamino)phenoxy]acetate (CAS No. 452346-27-9) is a specialized organic compound gaining attention in pharmaceutical and agrochemical research due to its unique molecular structure. This ester derivative combines an acetylaminophenol moiety with a methyl acetate group, offering versatile reactivity for synthetic applications. As researchers explore sustainable chemical solutions, compounds like methyl [2-(acetylamino)phenoxy]acetate are being investigated for their potential in green chemistry initiatives.

The compound's molecular formula C11H13NO4 and molecular weight 223.23 g/mol make it particularly interesting for drug discovery programs. Recent studies suggest its utility as a building block for biologically active molecules, with researchers examining its potential in creating novel enzyme inhibitors. The presence of both phenoxy and acetate functionalities allows for diverse chemical modifications, addressing current industry demands for multifunctional intermediates.

In analytical chemistry, methyl [2-(acetylamino)phenoxy]acetate has shown promise as a chromatographic reference standard. Its distinct UV absorption profile makes it valuable for HPLC method development, particularly in pharmaceutical quality control. Laboratories focusing on analytical method validation are increasingly incorporating this compound into their workflows, especially for detecting trace impurities in complex matrices.

The synthesis of CAS 452346-27-9 typically involves esterification reactions under mild conditions, aligning with modern green chemistry principles. Recent process optimization efforts have focused on reducing solvent waste and improving atom economy – key concerns for environmentally conscious manufacturers. These developments respond to growing searches for "sustainable chemical synthesis" and "eco-friendly production methods" across scientific databases.

From a commercial perspective, methyl [2-(acetylamino)phenoxy]acetate serves as a valuable fine chemical for research institutions and specialty chemical suppliers. Market analysts note increasing demand for such high-purity intermediates in Asia-Pacific research hubs, particularly for medicinal chemistry applications. The compound's stability under standard storage conditions (typically 2-8°C) contributes to its logistical advantages in global supply chains.

Emerging applications in material science are expanding the potential uses of 452346-27-9. Preliminary studies suggest its derivatives could enhance polymer properties when incorporated as modifying agents. This aligns with industry trends toward functional materials and responds to frequent searches for "advanced material additives" in technical literature.

Quality specifications for methyl [2-(acetylamino)phenoxy]acetate typically require ≥98% purity by HPLC analysis, with strict controls on residual solvents. These standards address pharmaceutical industry concerns about impurity profiling, a hot topic in regulatory discussions. Analytical techniques like LC-MS and NMR spectroscopy are commonly employed for comprehensive characterization of this compound.

Recent patent literature reveals growing interest in CAS 452346-27-9 derivatives for crop protection formulations. While not a direct active ingredient, its molecular framework shows potential for developing novel agrochemicals – a response to global demands for sustainable agriculture solutions. This application sector frequently appears in searches related to "next-generation agrochemical intermediates".

From a safety perspective, standard laboratory precautions apply when handling methyl [2-(acetylamino)phenoxy]acetate. Material Safety Data Sheets (MSDS) recommend proper personal protective equipment including gloves and eye protection. These precautions mirror general best practices for organic compound handling, a subject of frequent queries in laboratory safety forums.

The future outlook for 452346-27-9 appears promising as research continues into its structure-activity relationships. With pharmaceutical companies investing heavily in small molecule therapeutics, versatile intermediates like this compound will likely see sustained demand. Its compatibility with parallel synthesis techniques makes it particularly valuable for high-throughput screening platforms.

For researchers sourcing methyl [2-(acetylamino)phenoxy]acetate, verification of certificate of analysis data is essential. Reputable suppliers typically provide comprehensive characterization including 1H/13C NMR spectra and mass spectrometry data. These quality assurances address common purchaser concerns about compound authenticity in specialized chemical markets.

Environmental fate studies of CAS 452346-27-9 indicate typical ester compound biodegradation pathways under appropriate conditions. This environmental profile responds to increasing regulatory focus on chemical sustainability and frequent searches for "biodegradable chemical intermediates". Such characteristics enhance its attractiveness for industries adopting green chemistry principles.

In conclusion, methyl [2-(acetylamino)phenoxy]acetate represents a compelling case study in specialty chemical development. Its dual functionality as both pharmaceutical intermediate and material science component demonstrates the growing convergence between chemical disciplines. As research continues, this compound will likely find additional applications addressing current challenges in healthcare and sustainable technology sectors.